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Compound of Interest

Compound Name: 2-(1H-imidazol-5-yl)pyridine

Cat. No.: B093821 Get Quote

An In-Depth Technical Guide to Imidazo[1,2-a]pyridine Derivatives: Synthesis, Properties, and

Therapeutic Applications

Abstract
The imidazo[1,2-a]pyridine scaffold is a nitrogen-bridged heterocyclic system that has garnered

significant attention in medicinal chemistry, earning the designation of a "privileged structure".

[1][2] Its unique electronic properties and structural similarity to endogenous purines allow it to

interact with a wide array of biological targets, leading to a broad spectrum of pharmacological

activities.[3][4] This has resulted in the development of several commercially successful drugs,

including Zolpidem (hypnotic), Alpidem (anxiolytic), and Olprinone (cardiotonic).[5][6][7] This

technical guide provides a comprehensive overview of the imidazo[1,2-a]pyridine core,

detailing its synthesis, spectroscopic characterization, and diverse therapeutic applications. We

will explore the causality behind various synthetic strategies, from classical condensations to

modern multicomponent and microwave-assisted reactions, and delve into the mechanisms of

action underlying its anticancer, antitubercular, and CNS-modulating effects. This document is

intended for researchers, scientists, and drug development professionals seeking a field-

proven understanding of this critical pharmacophore.
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The imidazo[1,2-a]pyridine system consists of a pyridine ring fused to an imidazole ring,

creating a bicyclic aromatic structure.[3] This fusion imparts a unique combination of rigidity,

planarity, and electronic properties that are highly favorable for binding to biological

macromolecules.

Core Structure and Physicochemical Properties
The numbering of the imidazo[1,2-a]pyridine ring system is standardized, as shown below. The

bridgehead nitrogen atom is designated as position 4. The molecule's aromaticity and the

presence of multiple nitrogen atoms allow for a variety of intermolecular interactions, including

hydrogen bonding and pi-stacking, which are crucial for receptor binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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